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Compound of Interest

Compound Name: GSK864

Cat. No.: B15615485 Get Quote

For researchers and scientists in drug development, the safe handling and disposal of chemical

compounds are paramount. This document provides essential procedural guidance for the

proper disposal of GSK864, a potent and selective inhibitor of mutant isocitrate dehydrogenase

1 (IDH1).

GSK864 is an important tool in cancer research, particularly in the study of acute myeloid

leukemia. Adherence to correct disposal protocols is crucial to ensure laboratory safety and

environmental protection. While the Safety Data Sheet (SDS) for GSK864 from some suppliers

indicates that the substance is not classified as hazardous under the Globally Harmonized

System (GHS), it is imperative to follow institutional and local regulations for chemical waste

management.

Immediate Safety and Handling Protocols
Before disposal, it is essential to handle GSK864 with care. Standard laboratory practices

should always be observed. This includes wearing appropriate personal protective equipment

(PPE), such as safety glasses, gloves, and a lab coat. Ensure adequate ventilation to avoid

inhalation of any dust or aerosols. In case of contact, wash the affected area thoroughly with

water.

Step-by-Step Disposal Procedures
The disposal of GSK864 should be approached systematically to minimize risks and ensure

compliance.
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Waste Identification and Segregation:

Treat all waste containing GSK864, including pure compound, solutions, and

contaminated labware, as chemical waste.

Segregate GSK864 waste from other waste streams, such as biological or radioactive

waste.

Containerization:

Use a dedicated, clearly labeled, and leak-proof container for GSK864 waste.

The container must be compatible with the chemical nature of the waste. For solutions,

ensure the container can handle the solvent used (e.g., DMSO).

Label the container with "Hazardous Waste" (or as required by your institution), the full

chemical name "(S)-1-(4-fluorobenzyl)-N3-(4-methoxy-3,5-dimethylphenyl)-7-methyl-5-

(1H-pyrrole-2-carbonyl)-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine-3,7-dicarboxamide",

and the approximate quantity. Do not use abbreviations.

Disposal of Unused Compound:

For the pure, unused GSK864 powder, the primary disposal method is through a licensed

chemical waste disposal service.

Do not dispose of solid GSK864 in the regular trash or down the drain.

Disposal of Solutions:

Aqueous solutions of GSK864 should not be disposed of down the sanitary sewer unless

explicitly permitted by local regulations and your institution's environmental health and

safety (EHS) office.

Solutions of GSK864 in organic solvents (e.g., DMSO) must be collected in a designated

solvent waste container.

Disposal of Contaminated Labware:
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Disposable labware (e.g., pipette tips, tubes) contaminated with GSK864 should be placed

in the designated chemical waste container.

Contaminated glassware should be triple-rinsed with a suitable solvent. The rinsate must

be collected and treated as hazardous waste. After thorough cleaning, the glassware can

typically be washed and reused or disposed of as non-hazardous waste.

Arranging for Pickup:

Store the sealed waste container in a designated, secure area away from general

laboratory traffic.

Contact your institution's EHS department to arrange for the collection and disposal of the

chemical waste.

Quantitative Data for GSK864
For ease of reference, the following table summarizes key quantitative data for GSK864.

Property Value Source

Molecular Weight 558.6 g/mol Cayman Chemical

IC50 (IDH1 R132C) 8.8 nM Selleck Chemicals

IC50 (IDH1 R132H) 15.2 nM Selleck Chemicals

IC50 (IDH1 R132G) 16.6 nM Selleck Chemicals

Solubility in DMSO ≥ 100 mg/mL Probechem, Selleck Chemicals

Storage (Solid) -20°C for up to 4 years
Cayman Chemical,

MedchemExpress

Storage (In Solvent) -80°C for up to 2 years MedchemExpress

Experimental Protocols
Detailed experimental protocols involving GSK864, including its use in cell-based assays and

in vivo studies, can be found in the supplementary information of the primary publication by
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Okoye-Okafor et al. in Nature Chemical Biology. These protocols provide valuable context for

the handling and potential waste generation associated with the use of this compound.

GSK864 Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of GSK864 waste.

To cite this document: BenchChem. [Proper Disposal of GSK864: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15615485#gsk864-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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